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CAS No.: 5086-74-8

Cat. No.: S545048

Chemical Profile and Mechanism of Action

The core imidazothiazole structure is a fusion of imidazole and thiazole rings, with the [2,1-Db]
configuration being the most pharmacologically significant [1]. Tetramisole and its derivatives primarily
function as nicotinic acetylcholine receptor (nAChR) agonists, leading to spastic paralysis of parasitic
nematodes [2] [3]. Recent research on newer derivatives has revealed interactions with diverse targets such

as tubulin and RAF kinases.

The diagram below illustrates the established mechanism of action for tetramisole and the multi-target

approach of newer derivatives.
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Comparative Pharmacological Profiles

The table below summarizes the key characteristics of tetramisole against other imidazothiazole derivatives.

Feature Tetramisole/Levamisole Other Imidazothiazole Derivatives

Primary Use Anthelmintic [2] Antitumor, Anti-infection, Anti-
inflammatory, Antioxidant [1]

Mechanism of  nAChR agonist [3] Tubulin polymerization inhibitor, RAF
Action kinase inhibitor, CXCR4 antagonist [1]
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Feature Tetramisole/Levamisole Other Imidazothiazole Derivatives

Key Molecular  Parasitic nematode nicotinic receptors [2] Human o/B-tubulin, V600E-B-RAF,

Targets CXCRA4 receptor [1]

Efficacy ~82-100% efficacy vs. Gl nematodes & Antitumor: ICso 0.19 puM vs. V600E-

(Sample Data) lungworms in sheep, cattle at 10-15 mg/kg B-RAF; ICs0 0.92 uM vs. A549 lung
[2] cancer cells [1]

Spectrum of Narrow (Nematodes) [2] [3] Broad (Various cancer cell lines,

Activity bacteria, viruses) [1]

Experimental Data and Protocols

Supporting data for these compounds comes from standardized experimental models.

1. Anthelmintic Efficacy Protocol (Tetramisole)

Model: Naturally or experimentally infected animals (sheep, cattle, poultry) [2].

Treatment: Single oral or parenteral administration of tetramisole at 2.5-40 mg/kg body weight [2].
Endpoint: Worm count reduction (%) in gastrointestinal tract or lungs post-treatment compared to
untreated controls [2].

Key Result: Tetramisole at 15 mg/kg was highly effective against most nematodes (except Trichuris)
in sheep and goats, eliminating 82-94% of mature and immature lungworms (Dictyocaulus filaria) [2].

2. Cytotoxicity Assay Protocol (Novel Derivatives)

Model: Human cancer cell lines (e.g., A549 lung adenocarcinoma, UACC-62 melanoma) [1].
Assay: MTT or similar colorimetric assay to measure cell viability.

Procedure: Cells incubated with compound for 24-72 hours. Formazan dye formation measured
spectrophotometrically [1].

Endpoint: ICso value (compound concentration that inhibits 50% of cell growth).

Key Result: A novel imidazothiazole-sulfonamide hybrid showed an ICso of 0.845 pM against NCI-
H460 non-small cell lung cancer cells, compared to Sorafenib (ICso = 2.51 uM) [1].

3. Immunostimulant Trial in Aquaculture (Levamisole)

Model: Nile tilapia fish (Oreochromis niloticus) [4].
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e Design: Fish randomly distributed into groups and fed diets containing 0, 500, 750, or 1000 mg

levamisole per kg of feed for 2 months [4].
e Endpoint: Growth performance, immunity parameters, and survival rate after challenge with

pathogenic Pseudomonas aeruginosa [4].
o Key Result: Levamisole safely improved growth and immunity, enhancing the protective effect

against bacterial infection [4].

Key Differentiating Factors

o Therapeutic Scope: Tetramisole represents the first generation of imidazothiazoles with a specific,
narrow focus on parasitology. Newer derivatives exemplify a shift towards human oncology and
infectious diseases, targeting human proteins and pathways [1].

¢ Selectivity and Toxicity: Tetramisole's selectivity is based on differences between parasite and host
nAChRs. Modern development aims for selectivity within human biology, such as targeting mutant
V600E-B-RAF over wild-type kinases in melanoma treatment [1].

e Application in Adjuvant Therapy: Levamisole is used as an immunostimulant in aquaculture,
demonstrating enhanced growth and disease resistance in fish, which is an application beyond its
original anthelmintic purpose [4].

Conclusion

While tetramisole hydrochloride remains a classic, highly effective anthelmintic, contemporary research on
imidazothiazole derivatives is focused on expanding into new therapeutic domains, particularly oncology.
The evolution of this drug class demonstrates a strategic move from broad-spectrum anti-parasitic activity to

targeted, high-potency human therapies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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